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Compound of Interest

Compound Name: 1-Vinylnaphthalene

Cat. No.: B014741 Get Quote

An In-depth Technical Guide to 1-Vinylnaphthalene (CAS: 826-74-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of 1-
Vinylnaphthalene (CAS: 826-74-4), a versatile aromatic monomer. The information presented

herein is intended to support research and development activities by providing key

physicochemical properties, detailed experimental protocols, and an understanding of its

chemical behavior.

Physicochemical Properties
1-Vinylnaphthalene is a colorless to pale yellow liquid with a characteristic aromatic odor.[1] It

is a key monomer in the production of various polymers and copolymers and serves as an

intermediate in the synthesis of other organic compounds.[1]

Table 1: Physicochemical Data for 1-Vinylnaphthalene
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Property Value Reference(s)

CAS Number 826-74-4 [2][3]

Molecular Formula C₁₂H₁₀ [2][3]

Molecular Weight 154.21 g/mol

Appearance
Colorless to pale yellow

liquid/oil
[1][4]

Boiling Point 135-138 °C (lit.) [4]

Density 1.04 g/mL at 25 °C (lit.) [4]

Refractive Index (n20/D) 1.653 (lit.)

Solubility

Soluble in ethyl acetate,

hexane, and methanol.

Insoluble in water.

[1][4]

Storage Temperature -20°C

Spectroscopic Characterization
Detailed spectroscopic analysis is crucial for the unambiguous identification and quality control

of 1-Vinylnaphthalene. While comprehensive public data on peak assignments is limited, the

expected spectral features are described below.

Table 2: Spectroscopic Data for 1-Vinylnaphthalene
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Technique Data Reference(s)

¹H NMR

Data not readily available in

searched resources. Expected

signals: vinyl protons (dd,

~5.5-7.0 ppm), aromatic

protons (~7.4-8.2 ppm).

[5]

¹³C NMR

Data not readily available in

searched resources. Expected

signals: vinyl carbons (~115,

~136 ppm), aromatic carbons

(~123-135 ppm).

[2]

Infrared (IR) Spectroscopy

An IR spectrum is available in

the NIST WebBook. Key

absorptions are expected for

C-H stretching of the vinyl

group and aromatic ring, C=C

stretching of the vinyl group

and aromatic ring, and C-H

bending.

[3][6]

Mass Spectrometry (MS)

The molecular ion peak (M+) is

expected at m/z 154.

Fragmentation patterns would

likely involve the loss of the

vinyl group or rearrangements

of the naphthalene ring.

[2][4]

Synthesis Protocols
1-Vinylnaphthalene can be synthesized through several methods. The two most common

laboratory-scale preparations are the Wittig reaction and the dehydration of 1-(1-

naphthyl)ethanol.

Synthesis via Wittig Reaction
This method involves the reaction of 1-naphthaldehyde with a phosphorus ylide.
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Experimental Protocol:

Preparation of the Phosphonium Salt: In a round-bottom flask equipped with a magnetic

stirrer and reflux condenser, dissolve methyltriphenylphosphonium bromide (1.1 equivalents)

in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

Ylide Formation: Cool the suspension to 0 °C in an ice bath. Add a strong base, such as n-

butyllithium (1.0 equivalent), dropwise to the suspension. The formation of the orange-red

ylide indicates a successful reaction. Allow the mixture to stir at this temperature for 1-2

hours.

Wittig Reaction: Dissolve 1-naphthaldehyde (1.0 equivalent) in anhydrous THF and add it

dropwise to the ylide solution at 0 °C. After the addition is complete, allow the reaction

mixture to warm to room temperature and stir for 12-24 hours.

Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with

diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over

anhydrous magnesium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by column chromatography on silica gel using a non-polar eluent (e.g., hexane or a

hexane/ethyl acetate mixture) to yield pure 1-vinylnaphthalene. Triphenylphosphine oxide is

a common byproduct of this reaction.[7][8][9][10]

Synthesis via Dehydration of 1-(1-Naphthyl)ethanol
This method involves the acid-catalyzed dehydration of the corresponding alcohol.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a distillation apparatus, place 1-(1-

naphthyl)ethanol (1.0 equivalent) and a catalytic amount of a strong acid, such as p-

toluenesulfonic acid or sulfuric acid. A polymerization inhibitor, like hydroquinone, should also

be added.

Dehydration: Heat the mixture under reduced pressure. The 1-vinylnaphthalene product will

distill as it is formed. The reaction temperature and pressure should be carefully controlled to
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ensure efficient dehydration and minimize side reactions. A typical condition is heating at

120-150 °C under vacuum.[1]

Purification: The collected distillate can be further purified by fractional distillation under

reduced pressure to remove any remaining starting material or byproducts.[4]

Reactivity and Applications
The primary reactivity of 1-vinylnaphthalene stems from its vinyl group, which readily

undergoes polymerization.

Polymerization
1-Vinylnaphthalene is a monomer for the synthesis of poly(1-vinylnaphthalene). This

polymer exhibits interesting photophysical properties and has applications in materials science.

1-Vinylnaphthalene Poly(1-vinylnaphthalene)PropagationInitiator
(e.g., Radical, Anionic, Cationic)

Initiation

Click to download full resolution via product page

Caption: Polymerization of 1-Vinylnaphthalene.

Applications of Poly(1-vinylnaphthalene)
Optical Materials: Due to its high refractive index and transparency, it is used in the

manufacturing of optical components.

Scintillators: The polymer can be used in scintillators for the detection of ionizing radiation.

Organic Electronics: It has been investigated as a hole-transporting material in organic light-

emitting diodes (OLEDs) and other electronic devices.

Safety and Handling
1-Vinylnaphthalene is classified as harmful if swallowed, causes skin irritation, causes serious

eye irritation, and may cause respiratory irritation.[2] It is also considered harmful to aquatic life
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with long-lasting effects.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated fume hood.

Logical Relationships and Workflows
The synthesis and purification of 1-vinylnaphthalene can be visualized as a logical workflow.
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Caption: Synthetic workflow for 1-Vinylnaphthalene.

Biological Activity
There is no significant evidence in the reviewed literature to suggest that 1-vinylnaphthalene
directly interacts with specific biological signaling pathways in the manner of a drug molecule.

Its toxicity is primarily associated with its irritant properties and general effects on cell

membranes and metabolic processes upon exposure.
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Conclusion
1-Vinylnaphthalene is a valuable chemical intermediate with well-defined physicochemical

properties. The synthetic routes described provide reliable methods for its preparation in a

laboratory setting. Its primary utility lies in its ability to be polymerized into poly(1-
vinylnaphthalene), a material with significant applications in optics and electronics. Proper

safety precautions are essential when handling this compound due to its irritant nature. Further

research into the controlled polymerization of 1-vinylnaphthalene could lead to the

development of novel materials with tailored properties for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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